6-(2,5-Difluorophenoxy)hexane-1-thiol

• IUPAC Name: 6-(2,5-difluorophenoxy)hexane-1-thiol
• InChI: InChI=1S/C12H16F2OS/c13-10-5-6-11(14)12(9-10)15-7-3-1-2-4-8-16/h5-6,9,16H,1-4,7-8H2
• InChI Key: FZSIWAGGYOWDBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)OCCCCCCS)F
• Molecular Formula: C12H16F2OS
• Molecular Weight: 246.32 g/mol

Description

6-(2,5-Difluorophenoxy)hexane-1-thiol is a fluorinated thiol-terminated compound characterized by a hexane chain linked to a 2,5-difluorophenoxy group. This structure combines the hydrophobic hexane chain with the electron-withdrawing properties of fluorine atoms, making it suitable for applications in self-assembled monolayers (SAMs) and material science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Fluorophenoxy Thiol Derivatives

6-(2,6-Difluorophenoxy)hexane-1-thiol

• Structure: Phenoxy ring substituted with fluorine at 2- and 6-positions.
• Key Features: The 2,6-difluoro substitution creates a linear arrangement, reducing steric hindrance compared to the 2,5-isomer.

6-(3,5-Difluorophenoxy)hexane-1-thiol

• Structure: Fluorine atoms at 3- and 5-positions on the phenoxy ring.

Azobenzene-Functionalized Thiols

(E)-6-(4-(Phenyldiazenyl)phenoxy)hexane-1-thiol (HS-C6AZO)

• Structure: Features an azobenzene (AZO) group attached to the phenoxy ring.
• Key Features : Photochromic properties enable light-induced structural changes (cis-trans isomerization), making it ideal for optoelectronic SAMs. Polarized Raman spectroscopy confirms ordered molecular orientation on gold surfaces .
• Applications : Used in light-responsive surfaces and molecular switches .

(E)-6-(4-((4-Chlorophenyl)diazenyl)phenoxy)hexane-1-thiol (HS-C6AZO-Cl)

• Structure : Incorporates a chloro-substituted AZO group.
• Key Features : The electronegative chlorine enhances dipole moments, improving SAM stability and electron transport properties. Demonstrated as electronegative SAMs on gold substrates .

Comparison with Target Compound

Feature	6-(2,5-Difluorophenoxy)hexane-1-thiol	HS-C6AZO	HS-C6AZO-Cl
Functional Group	Difluorophenoxy	Azobenzene	Chloro-azobenzene
Optical Activity	None	Photochromic	Photochromic
Dipole Moment	Moderate (fluorine-induced)	High (azo group)	Very high (Cl + azo)
Applications	SAMs, surface modification	Optoelectronics, sensors	Enhanced dipole SAMs

Trifluoromethyl- and Cyano-Terminated Azobenzenes

6-(4-Trifluoromethyl-4'-azobenzeneoxy)-hexane-1-thiol

• Structure : Trifluoromethyl (-CF₃) end group on the AZO chromophore.
• Key Features: The -CF₃ group increases hydrophobicity and tunes optical absorption. Forms homogenously mixed SAMs with controlled adsorption ratios .

6-(4-Cyano-4'-azobenzeneoxy)-hexane-1-thiol

• Structure: Cyano (-CN) end group on the AZO chromophore.
• Key Features : The -CN group enhances dipole interactions and alters local work functions in SAMs .

Comparison Insights

• Fluorine vs. Functional End Groups : The target compound’s fluorine substituents provide electronic modulation without photochromic activity, unlike AZO derivatives.
• SAM Order: AZO derivatives exhibit well-defined tilt (~30°) and twist (~60°) angles on gold , while fluorophenoxy thiols likely adopt distinct orientations due to differing dipole interactions.